Cas no 202865-69-8 (5-Bromo-2-fluorobenzylamine hydrochloride)

• Product Name: 5-Bromo-2-fluorobenzylamine hydrochloride
• CAS No: 202865-69-8
• MF: C₇H₈BrClFN
• MW: 240.5005235672
• MDL: MFCD00143426
• CID: 285441
• PubChem ID: 2724903
• Update Time: 2025-05-24

5-Bromo-2-fluorobenzylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,5-bromo-2-fluoro-, hydrochloride (1:1)
• 5-Bromo-2-fluorobenzylamine hydrochloride
• (5-bromo-2-fluorophenyl)methanamine,hydrochloride
• 1-(5-bromo-2-fluorophenyl)methanamine hydrochloride
• 5-bromo-2-fluoro-benzylamine hydrochloride
• RARECHEM AL BD 0325
• Benzenemethanamine, 5-bromo-2-fluoro-, hydrochloride (1:1)
• 5-Bromo-2-fluorobenzylamine, HCl
• Z1741959521
• CIA86569
• (5-bromo-2-fluorophenyl)methanamine hydrochloride
• J-013184
• SB80620
• 5-Bromo-2-fluorobenzyl amine HCl
• DTXSID90369279
• (5-BROMO-2-FLUOROPHENYL)METHANAMINE HCL
• CS-0215112
• FT-0722789
• 202865-69-8
• AS-37572
• SCHEMBL352585
• EN300-223325
• KPOKOEWRTGFXDF-UHFFFAOYSA-N
• 5-Bromo-2-fluorobenzylamine hydrochloride, 97%
• 5-Bromo-2-fluorobenzylamine HCl
• MFCD00143426
• (5-bromo-2-fluorophenyl)methanamine;hydrochloride
• AKOS015843875
• (5-Bromo-2-fluorophenyl)methylamine hydrochloride
• DB-123874

• MDL： MFCD00143426
• Inchi： 1S/C7H7BrFN.ClH/c8-6-1-2-7(9)5(3-6)4-10;/h1-3H,4,10H2;1H
• InChI Key： KPOKOEWRTGFXDF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CN)F.Cl

Computed Properties

• Exact Mass: 238.95100
• Monoisotopic Mass: 203.982415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.6

Experimental Properties

• Color/Form: Gray white or light yellow powder
• Melting Point: 221-226 °C (lit.)
• Boiling Point: 243.8°C at 760 mmHg
• Flash Point: 101.2°C
• PSA: 26.02000
• LogP: 3.54920
• Solubility: Soluble in water
• Sensitiveness: Hygroscopic

5-Bromo-2-fluorobenzylamine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 5-Bromo-2-fluorobenzylamine hydrochloride

5-Bromo-2-fluorobenzylamine Hydrochloride: A Comprehensive Overview

5-Bromo-2-fluorobenzylamine hydrochloride, also known by its CAS number 202865-69-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of benzylamine, with substituents at the 5-bromo and 2-fluoro positions, making it a valuable molecule for various applications. The hydrochloride form of this compound is particularly useful in pharmaceutical research due to its stability and solubility properties.

The synthesis of 5-bromo-2-fluorobenzylamine hydrochloride involves a series of carefully controlled reactions. Typically, the starting material is bromine-substituted aniline, which undergoes fluorination at the para position to yield the desired intermediate. Subsequent reduction and alkylation steps are employed to introduce the benzylamine group. The final step involves protonation with hydrochloric acid to form the hydrochloride salt. This multi-step synthesis highlights the importance of precise reaction conditions to ensure high purity and yield.

In recent years, 5-bromo-2-fluorobenzylamine hydrochloride has been extensively studied for its potential in drug discovery. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. For instance, studies have demonstrated that this compound can serve as a scaffold for designing molecules with high affinity for specific protein targets, making it a valuable tool in medicinal chemistry.

The structural features of 5-bromo-2-fluorobenzylamine hydrochloride contribute significantly to its reactivity and biological activity. The bromine substituent at the 5-position introduces electron-withdrawing effects, while the fluorine at the 2-position enhances lipophilicity and improves drug-like properties. These characteristics make the compound highly versatile in chemical transformations and bioassays.

From an analytical standpoint, 5-bromo-2-fluorobenzylamine hydrochloride can be characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into the compound's molecular structure and purity, ensuring its suitability for downstream applications.

In conclusion, 5-bromo-2-fluorobenzylamine hydrochloride, with its unique chemical properties and versatile applications, remains a focal point in contemporary chemical research. Its role as a key intermediate in drug development underscores its importance in advancing therapeutic solutions. As research continues to uncover new potential uses for this compound, it is poised to make significant contributions to the field of medicinal chemistry.